Cas no 174681-82-4 (methyl (2S,3R)-3-ethylpiperidine-2-carboxylate;hydrochloride)

• Product Name: methyl (2S,3R)-3-ethylpiperidine-2-carboxylate;hydrochloride
• CAS No: 174681-82-4
• MF: C₉H₁₈ClNO₂
• MW: 207.69772195816
• CID: 6224156
• PubChem ID: 165977833
• Update Time: 2025-10-30

methyl (2S,3R)-3-ethylpiperidine-2-carboxylate;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 174681-82-4
• rac-methyl (2R,3S)-3-ethylpiperidine-2-carboxylate hydrochloride
• EN300-39856383
• rac-methyl (2R,3S)-3-ethylpiperidine-2-carboxylate hydrochloride, cis
• methyl (2S,3R)-3-ethylpiperidine-2-carboxylate;hydrochloride

• Inchi： 1S/C9H17NO2.ClH/c1-3-7-5-4-6-10-8(7)9(11)12-2;/h7-8,10H,3-6H2,1-2H3;1H/t7-,8+;/m1./s1
• InChI Key： CHMQXFUTFDLVER-WLYNEOFISA-N
• SMILES： Cl.O(C)C([C@@H]1[C@H](CC)CCCN1)=O

Computed Properties

• Exact Mass: 207.1026065g/mol
• Monoisotopic Mass: 207.1026065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3Ų

Additional information on methyl (2S,3R)-3-ethylpiperidine-2-carboxylate;hydrochloride

Comprehensive Overview of Methyl (2S,3R)-3-Ethylpiperidine-2-Carboxylate Hydrochloride (CAS 174681-82-4)

Methyl (2S,3R)-3-ethylpiperidine-2-carboxylate hydrochloride (CAS 174681-82-4) is a chiral piperidine derivative with significant applications in pharmaceutical research and organic synthesis. This compound, characterized by its stereospecific (2S,3R) configuration, has garnered attention due to its potential role as a building block for bioactive molecules. The hydrochloride salt form enhances its stability and solubility, making it suitable for various experimental conditions. Researchers frequently explore its utility in asymmetric synthesis, medicinal chemistry, and drug discovery pipelines.

The structural uniqueness of methyl (2S,3R)-3-ethylpiperidine-2-carboxylate hydrochloride lies in its ethyl-substituted piperidine core, which is a common motif in alkaloids and CNS-targeting therapeutics. Its carboxylate ester functionality allows for further derivatization, enabling the creation of diverse analogs. Recent trends in AI-driven drug design and computational chemistry have amplified interest in such scaffolds, as they align with the search for novel GPCR modulators and enzyme inhibitors. This compound's CAS 174681-82-4 is often cited in patents and academic journals focusing on stereoselective synthesis.

From a synthetic perspective, methyl (2S,3R)-3-ethylpiperidine-2-carboxylate hydrochloride is synthesized via multi-step routes involving chiral auxiliaries or catalytic asymmetric hydrogenation. Its hydrochloride salt form is preferred for purification and characterization. Analytical techniques like HPLC, NMR, and mass spectrometry are employed to confirm its purity and stereochemistry. The compound's physicochemical properties, such as melting point and solubility, are critical for formulation studies in preclinical research.

In the context of green chemistry, researchers are investigating sustainable methods to produce chiral piperidines like this compound. Questions such as "How to optimize the yield of (2S,3R)-3-ethylpiperidine derivatives?" or "What are the industrial applications of methyl piperidine carboxylates?" frequently appear in scientific forums. The demand for enantiopure intermediates in API manufacturing further drives its relevance.

Beyond pharmaceuticals, CAS 174681-82-4 is explored in agrochemicals and flavor/fragrance industries due to its structural versatility. Its ethyl group and ester moiety allow for tailored modifications to achieve desired biological or sensory properties. Regulatory compliance and safety data for this compound are documented in alignment with REACH and FDA guidelines, ensuring its safe handling in laboratories.

Emerging discussions on machine learning in chemical synthesis highlight how compounds like methyl (2S,3R)-3-ethylpiperidine-2-carboxylate hydrochloride can benefit from predictive modeling. Searches for "Piperidine-based drug candidates 2024" or "Stereoselective carboxylate synthesis" reflect growing curiosity. This compound exemplifies the intersection of traditional organic chemistry and modern high-throughput screening technologies.

In summary, methyl (2S,3R)-3-ethylpiperidine-2-carboxylate hydrochloride (CAS 174681-82-4) represents a versatile chiral intermediate with cross-disciplinary appeal. Its synthesis, applications, and future potential align with global trends in precision medicine and sustainable chemistry, making it a compound of enduring scientific interest.